Cas no 933740-77-3 (1H-Indole-3-carboxylicacid, 5-bromo-2-chloro-)

• Product Name: 1H-Indole-3-carboxylicacid, 5-bromo-2-chloro-
• CAS No: 933740-77-3
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 802213
• PubChem ID: 45121056
• Update Time: 2025-04-19

1H-Indole-3-carboxylicacid, 5-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 5-bromo-2-chloro-
• 5-bromo-2-chloro-1H-indole-3-carboxylic acid
• 933740-77-3
• DTXSID80669114
• 5-Bromo-2-chloro-1H-indole-3-carboxylicacid

• Inchi： 1S/C9H5BrClNO2/c10-4-1-2-6-5(3-4)7(9(13)14)8(11)12-6/h1-3,12H,(H,13,14)
• InChI Key： GRQDAGHZFKWFCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=C(N2)Cl

Computed Properties

• Exact Mass: 272.919
• Monoisotopic Mass: 272.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 3.2